Cas no 91349-44-9 (Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl-)

• Product Name: Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl-
• CAS No: 91349-44-9
• MF: C₁₁H₁₀ClN₃O₂S
• MW: 283.733999729156
• CID: 787844
• PubChem ID: 3153536
• Update Time: 2025-07-22

Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl-
• N-(6-chloropyridazin-3-yl)-4-methylbenzenesulfonamide
• N-(6-chloro-pyridazin-3-yl)-toluene-4-sulfonamide
• N-(6-Chloropyridazin-3(2H)-ylidene)-4-methylbenzenesulfonamide
• N-(6-Chloro-pyridazin-3-yl)-4-methyl-benzenesulfonamide
• SR-01000366530
• SR-01000366530-1
• MFCD13266771
• AKOS029678913
• 91349-44-9
• AKOS000266311
• N-(6-Chloro-3-pyridazinyl)-4-methylbenzenesulfonamide
• (E)-N-(6-Chloropyridazin-3(2H)-ylidene)-4-methylbenzenesulfonamide
• DTXSID70390026
• SCHEMBL15833310
• FPWWTEMQIYEEQX-UHFFFAOYSA-N
• SCHEMBL1055106

• Inchi： 1S/C11H10ClN3O2S/c1-8-2-4-9(5-3-8)18(16,17)15-11-7-6-10(12)13-14-11/h2-7H,1H3,(H,14,15)
• InChI Key： FPWWTEMQIYEEQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 283.018
• Monoisotopic Mass: 283.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.3Ų

Additional information on Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl-

Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- (CAS No. 91349-44-9): A Comprehensive Overview

Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- (CAS No. 91349-44-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a pyridazine ring and a chloro substituent, contribute to its distinct chemical properties and biological interactions.

The< strong>N-(6-chloro-3-pyridazinyl)-4-methyl moiety in the compound's structure is of particular interest due to its potential role in modulating biological pathways. Pyridazine derivatives have been extensively studied for their pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro substituent further enhances the compound's reactivity and binding affinity to biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel sulfonamide-based drugs due to their favorable pharmacokinetic profiles and low toxicity. The< strong>Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- compound represents a significant advancement in this area, as it combines the structural advantages of sulfonamides with the unique properties of pyridazine derivatives. This combination has led to several promising preclinical findings that highlight its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with various enzymes and receptors involved in critical biological processes. Studies have shown that it can inhibit the activity of enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are known to play roles in cancer cell proliferation and metabolic disorders. Additionally, its interaction with specific receptors has been linked to anti-inflammatory effects, making it a potential candidate for treating chronic inflammatory diseases.

The< strong>CAS No. 91349-44-9 identifier ensures that researchers can reliably obtain and utilize this compound for their studies. The standardized naming convention provided by CAS numbers is essential for maintaining consistency in scientific literature and facilitating collaboration across international research teams. This compound's CAS number also aids in regulatory compliance and ensures that its use is tracked accurately in various research settings.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of< strong>Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl-. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound exerts its effects at the molecular level. These computational models have been validated through experimental studies, confirming the accuracy of these predictions and further supporting the compound's potential as a therapeutic agent.

The synthesis of< strong>Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the formation of the desired product. These synthetic methods have been published in leading scientific journals and have served as valuable resources for other researchers working in related fields.

The pharmacological profile of this compound has been evaluated through various preclinical studies conducted in vitro and in vivo. These studies have demonstrated its potential efficacy against a range of diseases, including cancer, inflammation, and metabolic disorders. The results from these studies have laid the groundwork for future clinical trials aimed at assessing its safety and efficacy in human patients.

The< strong>pyridazine ring is a key structural feature that contributes to the unique properties of this compound. Pyridazine derivatives are known for their ability to interact with biological targets in ways that differ from other heterocyclic compounds. This specificity makes them valuable candidates for drug development, as they can target specific pathways without affecting others.

The< strong>chloro substituent on the pyridazine ring further enhances the compound's bioactivity by increasing its lipophilicity and binding affinity. This modification allows the compound to cross cell membranes more easily and interact with intracellular targets effectively. The combination of these structural features makes< strong>Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- a versatile tool for researchers exploring new therapeutic strategies.

In conclusion, Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-4-methyl- (CAS No. 91349-44-9) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structure combines the advantages of sulfonamides with the distinct properties of pyridazine derivatives, making it an attractive candidate for further development. The growing body of research on this compound highlights its potential therapeutic applications and underscores the importance of continued investigation into its mechanisms of action.